HTS01037

• Molecular Formula: C14H11NO5S2
• Molecular Weight: 337.4 g/mol
• InChI: InChI=1S/C14H11NO5S2/c1-20-14(19)13-8(15-11(16)4-5-12(17)18)7-10(22-13)9-3-2-6-21-9/h2-7H,1H3,(H,15,16)(H,17,18)/b5-4+
• InChIKey: GJODSFZNKNHKML-SNAWJCMRSA-N
• Solubility: >50.6 [ug/mL] (The mean of the results at pH 7.4)

HTS01037 Baseline Characterization

HTS01037 (CAS 682741-29-3) is a synthetic organic small molecule that functions as a competitive antagonist of fatty acid binding protein 4 (FABP4, also known as AFABP/aP2) . It was identified through a fluorescent displacement high-throughput screen of approximately 5,000 compounds and characterized as a high-affinity ligand for AFABP/aP2 with an apparent Ki of 0.67 ± 0.18 μM . HTS01037 binds within the long-chain fatty acid binding cavity of FABP4, as confirmed by X-ray crystallography at 1.7 Å resolution (PDB: 3HK1), occupying a structurally similar position to endogenous long-chain fatty acids . The compound is moderately selective for FABP4 over other FABP family members (EFABP Ki = 3.40 μM, HFABP Ki = 9.07 μM, IFABP Ki = 6.57 μM, LFABP Ki = 8.17 μM), functioning as a pan-specific FABP inhibitor at higher concentrations .

Competitive FABP4 antagonist with moderate pan-FABP selectivity at higher concentrations

PPARγ-non-activating mechanism; clean attribution of FABP4-dependent phenotypes

High-resolution co-crystal structure (PDB: 3HK1) supports structure-based experimental design

• [1] Hertzel AV, Hellberg K, Reynolds JM, et al. Identification and characterization of a small molecule inhibitor of fatty acid binding proteins. J Med Chem. 2009;52(19):6024-6031. doi:10.1021/jm900720m. PMID: 19754198. View Source
• [2] RCSB Protein Data Bank. Structure 3HK1: Identification and Characterization of a Small Molecule Inhibitor of Fatty Acid Binding Proteins. Deposited 2009-05-22. View Source

HTS01037 Procurement Rationale

FABP4 inhibitors are not functionally interchangeable. The two most commonly referenced tool compounds, HTS01037 and BMS309403, exhibit fundamentally different selectivity windows, binding affinities, and PPARγ transactivation properties that preclude casual substitution . HTS01037 is a moderate-selectivity FABP4 ligand (Ki = 0.67 μM) that becomes pan-FABP inhibitory at higher concentrations, whereas BMS309403 is an ultra-high-affinity, highly selective FABP4 inhibitor (Ki < 2 nM) with >100-fold selectivity over FABP3 and FABP5 . Additionally, HTS01037 has been explicitly demonstrated not to activate PPARγ in macrophages or CV-1 cells, a critical mechanistic distinction from fatty acid-based ligands that confound experimental interpretation through PPARγ transactivation . These differences produce distinct pharmacological signatures in cell-based assays: in A2780 ovarian cancer cells, HTS01037 (IC50 = 36.5 μM) exhibits superior antiproliferative potency compared to BMS309403 (IC50 = 48.1 μM) . Substituting one FABP4 inhibitor for another without accounting for these quantifiable differences risks irreproducible results and flawed mechanistic conclusions.

Selectivity window mismatch

HTS01037 is a moderate-selectivity pan-FABP inhibitor at higher concentrations, unlike ultra-selective BMS309403. Substitution may shift multi-isoform engagement profiles.

Mechanistic profile differs

HTS01037 does not activate PPARγ, a property that may not transfer to fatty acid-mimetic FABP ligands. Using PPARγ-activating alternatives can confound nuclear receptor interpretation.

Antiproliferative response not interchangeable

Reported antiproliferative potency in ovarian cancer cell models differs from BMS309403. Direct replacement without validation may yield incomparable endpoint readouts.

• [1] Hertzel AV, Hellberg K, Reynolds JM, et al. Identification and characterization of a small molecule inhibitor of fatty acid binding proteins. J Med Chem. 2009;52(19):6024-6031. doi:10.1021/jm900720m. PMID: 19754198. View Source
• [2] Pharmacological Inhibition of Lipid Import and Transport Proteins in Ovarian Cancer. Cancers. 2022;14(23):6004. doi:10.3390/cancers14236004. View Source

HTS01037 Differentiation Evidence

FABP Selectivity Profile vs. BMS309403

HTS01037 exhibits a moderate selectivity window for FABP4 over other FABP isoforms, with a selectivity ratio of approximately 5-fold versus EFABP, 10-fold versus LFABP, 12-fold versus IFABP, and 14-fold versus HFABP . In contrast, the comparator BMS309403 displays >100-fold selectivity for FABP4 (Ki < 2 nM) over FABP3 (Ki = 250 nM) and FABP5 (Ki = 350 nM) . This means HTS01037 functions as a pan-FABP inhibitor at concentrations above ~3 μM, whereas BMS309403 remains FABP4-selective even at high concentrations. Researchers studying multi-FABP biology or seeking concomitant FABP4/FABP5 engagement should prefer HTS01037; those requiring isoform-specific FABP4 interrogation should select BMS309403.

FABP Selectivity Profile

Cross-study comparable

HTS01037: FABP4 Ki 0.67 μM, ~5–14-fold selectivity over other FABPs
BMS309403: FABP4 Ki 125-fold selective

Determines pan-FABP vs. isoform-specific experimental design

1,8-ANS displacement assay; recombinant FABP proteins; n=3

Evidence Dimension	FABP isoform binding affinity (Ki in μM) – selectivity window
Target Compound Data	FABP4 Ki = 0.67 ± 0.18 μM; EFABP Ki = 3.40 ± 0.60 μM; HFABP Ki = 9.07 ± 1.71 μM; IFABP Ki = 6.57 ± 1.55 μM; LFABP Ki = 8.17 ± 1.28 μM
Comparator Or Baseline	BMS309403: FABP4 Ki < 0.002 μM; FABP3 Ki = 0.250 μM; FABP5 Ki = 0.350 μM
Quantified Difference	HTS01037: ~5–14-fold FABP4 selectivity; BMS309403: >125–175-fold FABP4 selectivity. HTS01037 Ki for FABP4 is ~335-fold weaker than BMS309403
Conditions	1,8-ANS fluorescent displacement assay; recombinant purified FABP proteins; n=3 independent determinations (HTS01037); commercial selectivity panel (BMS309403)

Why This Matters

The differential selectivity window directly determines which biological questions each compound can address—pan-FABP pharmacology (HTS01037) versus FABP4-exclusive target engagement (BMS309403)—making compound selection a critical experimental design decision.

• [1] Hertzel AV, Hellberg K, Reynolds JM, et al. Identification and characterization of a small molecule inhibitor of fatty acid binding proteins. J Med Chem. 2009;52(19):6024-6031. Table 1. doi:10.1021/jm900720m. PMID: 19754198. View Source

PPARγ Transactivation Absence

HTS01037 is explicitly characterized as not activating PPARγ in either macrophages or CV-1 cells, distinguishing it from endogenous fatty acid ligands and fatty acid-mimetic compounds that produce confounding PPARγ activation . This property is shared with BMS309403 but is a critical differentiator from the broader class of fatty acid-derived FABP ligands. The PPARγ-null character of HTS01037 enables clean attribution of observed phenotypes to FABP4 inhibition rather than to off-target nuclear receptor activation . In IL-4-polarized human primary macrophages, HTS01037 at 10–25 μM suppresses PPARγ target gene expression, confirming that its anti-inflammatory effects are mediated through FABP4 antagonism rather than through PPARγ agonism .

PPARγ Transactivation Absence

Class-level inference

No PPARγ activation in macrophages or CV-1 cells up to 25 μM; suppresses PPARγ target genes in IL-4-polarized human primary macrophages

Enables clean mechanistic attribution to FABP4 inhibition

PPARγ luciferase reporter; CV-1 cells; 10–25 μM range

Evidence Dimension	PPARγ transactivation activity
Target Compound Data	HTS01037: does not activate PPARγ in macrophages or CV-1 cells at concentrations up to 25 μM
Comparator Or Baseline	Class-level baseline: endogenous long-chain fatty acids (e.g., oleic acid, linoleic acid) and certain synthetic FABP ligands are known PPARγ agonists
Quantified Difference	Qualitative binary distinction: HTS01037 = PPARγ-non-activating antagonist; fatty acid ligands = PPARγ agonists. HTS01037 suppresses PPARγ target gene expression in IL-4-polarized human primary macrophages at 10–25 μM
Conditions	PPARγ luciferase reporter assays in CV-1 cells and macrophages; IL-4-polarized human primary macrophage gene expression analysis

Why This Matters

Selection of a PPARγ-non-activating FABP4 antagonist is essential for experiments where PPARγ signaling is an outcome variable or where fatty acid ligand-induced PPARγ activation would confound mechanistic interpretation of FABP4-dependent phenotypes.

• [1] Hertzel AV, Hellberg K, Reynolds JM, et al. Identification and characterization of a small molecule inhibitor of fatty acid binding proteins. J Med Chem. 2009;52(19):6024-6031. doi:10.1021/jm900720m. PMID: 19754198. View Source

Antiproliferative Potency in Ovarian Cancer

In a head-to-head comparison of lipid handling protein inhibitors in A2780 ovarian cancer cells, HTS01037 demonstrated superior antiproliferative potency (IC50 = 36.5 μM) compared to the FABP4-selective inhibitor BMS309403 (IC50 = 48.1 μM) and was comparable to the FABP5/FABP7 inhibitor SB-FI-26 (IC50 = 37.0 μM) . In SKOV3 cells, HTS01037 maintained potency (IC50 = 35.0 μM) while BMS309403 showed reduced activity (IC50 = 71.2 μM) . The rank order of antiproliferative efficacy across all three ovarian cancer cell lines tested (A2780, SKOV3, OVCAR3) was: NAV2729 > HTS01037 ≈ SB-FI-26 ≥ BMS309403 >> SSO . HTS01037 also impaired exogenous fatty acid uptake within 2 hours of exposure in both A2780 and SKOV3 cells, whereas BMS309403 required longer exposure times .

Antiproliferative Response

Direct head-to-head

A2780 IC50 36.5 μM (HTS01037) vs. 48.1 μM (BMS309403)
SKOV3 IC50 35.0 μM vs. 71.2 μM

Reported higher potency in ovarian cancer cell models

72 h exposure; formazan dye assay; means ± SD, n=3; ANOVA

Evidence Dimension	Antiproliferative IC50 in ovarian cancer cell lines (72 h exposure)
Target Compound Data	HTS01037: A2780 IC50 = 36.5 μM; SKOV3 IC50 = 35.0 μM
Comparator Or Baseline	BMS309403: A2780 IC50 = 48.1 μM; SKOV3 IC50 = 71.2 μM. SB-FI-26: A2780 IC50 = 37.0 μM; SKOV3 IC50 = 87.0 μM. NAV2729: A2780 IC50 = 8.9 μM; SKOV3 IC50 = 10.3 μM
Quantified Difference	HTS01037 is 1.32-fold more potent than BMS309403 in A2780 (36.5 vs. 48.1 μM) and 2.03-fold more potent in SKOV3 (35.0 vs. 71.2 μM)
Conditions	A2780 and SKOV3 ovarian cancer cell lines; 72 h drug exposure; formazan dye cell proliferation assay; means ± SD of three separate experiments with replicates; ANOVA with Scheffe post-hoc test

Why This Matters

In experimental systems where multi-FABP engagement drives the phenotype (as in ovarian cancer lipid metabolism), HTS01037's broader FABP inhibition profile translates into measurably superior antiproliferative activity compared to the highly selective BMS309403.

• [1] Pharmacological Inhibition of Lipid Import and Transport Proteins in Ovarian Cancer. Cancers. 2022;14(23):6004. Figure 1, Figure 3. doi:10.3390/cancers14236004. PMID: 36497457. View Source

In Vivo Pancreatic Cancer Efficacy

In a multi-model in vivo study of pancreatic ductal adenocarcinoma (PDAC), HTS01037 demonstrated robust anticancer efficacy that exceeded the effects of FABP4 genetic knockout alone . In an orthotopic pancreatic tumor model, HTS01037 treatment (5 mg/kg) reduced tumor volume by 78% compared to vehicle control and completely prevented the formation of liver and lung metastases . In the syngeneic KPC subcutaneous model, HTS01037 treatment increased intratumoral apoptotic cells by 3-fold and significantly downregulated ZEB1, vimentin, and IL-22 . Critically, HTS01037 enhanced the efficacy of gemcitabine in the syngeneic model—the GEM + HTS combination suppressed tumor regrowth, an effect not achieved by gemcitabine alone . The IC50 of HTS01037 in KPC cells was 25.6 μM in vitro .

In Vivo PDAC Model Response

Direct comparison

78% orthotopic tumor volume reduction (5 mg/kg); complete liver/lung metastasis prevention; enhanced gemcitabine effect

Supports in vivo multi-model target engagement context

Syngeneic KPC model; C57BL/6 mice; combination GEM+HTS

Evidence Dimension	Orthotopic pancreatic tumor volume change and metastasis incidence in mice
Target Compound Data	HTS01037 (5 mg/kg): 78% orthotopic tumor volume reduction; complete prevention of liver/lung metastasis formation; 3-fold increase in apoptotic cells in subcutaneous tumors; IC50 = 25.6 μM in KPC cells
Comparator Or Baseline	FABP4 whole-body knockout (AKO) mice: 37% reduction in subcutaneous tumor volume vs. wild-type. Gemcitabine alone: tumor growth suppression with regrowth observed in some mice
Quantified Difference	HTS01037 pharmacologic inhibition achieved 78% orthotopic tumor reduction vs. 37% reduction with FABP4 genetic knockout in the subcutaneous model. Combination GEM+HTS prevented tumor regrowth vs. GEM alone where regrowth occurred
Conditions	Syngeneic KPC subcutaneous model (C57BL/6 mice); orthotopic pancreatic tumor model; liver metastasis model; human xenograft models (CAPAN-2, CFPAC-1, MIA PaCa-2, PANC-1); HTS01037 dosed at 5 mg/kg

Why This Matters

HTS01037 is one of very few FABP4 inhibitors with demonstrated in vivo efficacy in an orthotopic pancreatic cancer model with quantitative tumor volume reduction and metastasis prevention data, and uniquely has published evidence of gemcitabine chemotherapy sensitization.

• [1] Shinoda S, et al. Inhibition of fatty acid binding protein suppresses pancreatic cancer progression and metastasis. Sci Rep. 2025;15:26084. doi:10.1038/s41598-025-11271-9. PMID: 40681747. View Source
• [2] Scientific Reports 2025 Research Summary: 抑制脂肪酸结合蛋白4(FABP4)可抑制胰腺癌进展和转移. eBioTrade News. 2025-07-19. Orthotopic model: HTS01037 reduced pancreatic tumor volume by 78% and completely prevented liver/lung metastasis. View Source

Co-Crystal Structure with FABP4

The X-ray crystal structure of HTS01037 bound to AFABP/aP2 (FABP4) has been solved at 1.70 Šresolution and deposited in the Protein Data Bank as 3HK1 . The structure reveals that HTS01037 occupies the long-chain fatty acid binding cavity in a position structurally similar to endogenous fatty acid ligands, with the carboxyl group coordinated through R126 and Y128 of FABP4 . The ligand-binding cavity volume is 1099 ų . This publicly available structural data enables structure-based experimental design (mutagenesis, modeling) that is not possible with FABP4 inhibitors lacking co-crystal structures. In contrast, the BMS309403-FABP4 co-structure is also available (PDB: 2NNQ), but SB-FI-26 co-structures are limited to FABP5/FABP7 .

Co-Crystal Structure

Cross-study comparable

PDB 3HK1, 1.70 Å resolution; carboxyl coordination by R126/Y128

Enables structure-based mutagenesis and drug design

FABP4 cavity volume 1099 ų; Mus musculus protein

Evidence Dimension	Availability of high-resolution co-crystal structure with FABP4
Target Compound Data	HTS01037-FABP4 co-crystal structure: PDB 3HK1; resolution 1.70 Å; R-free 0.195; R-work 0.175; ligand cavity volume 1099 ų
Comparator Or Baseline	BMS309403-FABP4 co-crystal: PDB 2NNQ, resolution 1.80 Å. SB-FI-26: no FABP4 co-structure; structures limited to FABP5 (e.g., PDB 4LKT) and FABP7
Quantified Difference	Both HTS01037 and BMS309403 have publicly available FABP4 co-crystal structures at comparable resolution (1.70 vs. 1.80 Å). SB-FI-26 lacks a FABP4 co-structure, limiting its utility for FABP4-focused structural biology
Conditions	X-ray diffraction; molecular replacement methods; Mus musculus AFABP/aP2 protein

Why This Matters

Availability of a high-resolution co-crystal structure enables rational mutagenesis, computational docking studies, and structure-activity relationship (SAR) campaigns that require atomic-level understanding of the ligand binding mode—a prerequisite for certain research applications.

• [1] RCSB Protein Data Bank. 3HK1: Identification and Characterization of a Small Molecule Inhibitor of Fatty Acid Binding Proteins. Hertzel AV, Hellberg K, Reynolds JM, et al. Deposited 2009-05-22. Resolution 1.70 Å. View Source
• [2] RCSB Protein Data Bank. 2NNQ: Crystal structure of adipocyte fatty acid binding protein in complex with BMS309403. Resolution 1.80 Å. SB-FI-26 FABP5 structure: 4LKT. View Source

AFABP/aP2–HSL Interaction Antagonism

HTS01037 functions as a competitive antagonist of the protein-protein interaction (PPI) between AFABP/aP2 and hormone-sensitive lipase (HSL), as demonstrated by quantitative FRET analysis in cultured C8PA lipocytes . At 1 μM, HTS01037 decreased basal FRET between AFABP/aP2 and HSL but was ineffective against forskolin-stimulated FRET. At 10 μM, HTS01037 reduced FRET under both basal and forskolin-stimulated conditions . Consistent with this PPI antagonism, HTS01037 inhibited lipolysis in 3T3-L1 adipocytes under both basal and forskolin-stimulated conditions, phenocopying the AFABP/aP2 knockout mouse phenotype . This dual-condition PPI antagonism represents a mechanistically defined activity not universally demonstrated for all FABP4-binding compounds.

PPI Antagonism (AFABP/aP2–HSL)

Class-level inference

10 μM: reduced basal and forskolin-stimulated FRET; inhibited lipolysis in 3T3-L1 adipocytes

Concentration-dependent PPI disruption; ≥10 μM for full pathway blockade

C8PA lipocyte FRET; phenocopies AFABP/aP2 null phenotype

Evidence Dimension	AFABP/aP2–HSL protein-protein interaction antagonism (FRET signal reduction)
Target Compound Data	HTS01037 at 1 μM: decreased basal FRET; ineffective against forskolin-stimulated FRET. HTS01037 at 10 μM: decreased FRET under both basal and forskolin-stimulated conditions. Lipolysis inhibition in 3T3-L1 adipocytes under both basal and forskolin-stimulated conditions
Comparator Or Baseline	AFABP/aP2 genetic knockout phenotype: reduced lipolysis under both basal and stimulated conditions; reduced LPS-stimulated inflammatory cytokine production in macrophages
Quantified Difference	HTS01037 at 10 μM phenocopies the AFABP/aP2 null phenotype for both lipolysis suppression and inflammatory cytokine reduction. The 1 μM concentration is sufficient only for basal condition antagonism
Conditions	C8PA lipocytes; FRET between CFP-AFABP/aP2 and YFP-HSL; 3T3-L1 adipocyte lipolysis assay; bone marrow-derived macrophage LPS-stimulated cytokine assays (IL-6, TNFα, MCP-1/CCL2)

Why This Matters

Demonstrated PPI antagonism at defined concentration thresholds provides users with actionable guidance for experimental design: ≥10 μM is required for complete pathway inhibition (basal + stimulated conditions), while 1 μM is suitable only for unstimulated systems.

• [1] Hertzel AV, Hellberg K, Reynolds JM, et al. Identification and characterization of a small molecule inhibitor of fatty acid binding proteins. J Med Chem. 2009;52(19):6024-6031. Figures 4 and 5. doi:10.1021/jm900720m. PMID: 19754198. View Source

HTS01037 Application Scenarios

Multi-FABP Pharmacology Studies

HTS01037 is the preferred tool compound for investigations requiring concomitant inhibition of multiple FABP isoforms (FABP4, FABP5, FABP3) at experimentally accessible concentrations. Its moderate selectivity window (Ki = 0.67 μM for FABP4; 3.40–9.07 μM for other FABPs) enables pan-FABP pharmacology at ~10 μM while retaining a FABP4 preference at lower concentrations . This profile is demonstrably distinct from BMS309403, whose >100-fold selectivity precludes meaningful multi-FABP engagement at standard working concentrations. Researchers studying integrated FABP biology in adipocyte-macrophage crosstalk, where FABP4 and FABP5 are co-expressed, should select HTS01037 over ultra-selective alternatives .

PPARγ-Independent Macrophage Studies

For studies where PPARγ signaling is either an experimental readout or a potential confounder, HTS01037 is the appropriate FABP4 inhibitor choice due to its documented inability to activate PPARγ in macrophages and CV-1 cells . At 10–25 μM, HTS01037 suppresses rather than activates PPARγ target genes in IL-4-polarized human primary macrophages, confirming its utility as a PPARγ-neutral probe . This is critical for macrophage polarization studies and atherosclerosis research where PPARγ and FABP4 signaling pathways intersect and must be experimentally disentangled .

In Vivo Pancreatic Cancer Models

HTS01037 is uniquely positioned among commercially available FABP4 inhibitors for in vivo pancreatic cancer research. It has published quantitative efficacy data across multiple PDAC models: 78% orthotopic tumor volume reduction, complete liver/lung metastasis prevention, and demonstrable gemcitabine chemotherapy sensitization at 5 mg/kg dosing . The compound also shows efficacy in human xenograft models (CAPAN-2, CFPAC-1, MIA PaCa-2, PANC-1) with significant tumor growth suppression . Researchers designing in vivo FABP4-targeting oncology studies should prioritize HTS01037 given this breadth of published in vivo validation that is not available for most other FABP inhibitors .

Structure-Based Drug Design for FABP4

The publicly available HTS01037-FABP4 co-crystal structure (PDB: 3HK1, 1.70 Å resolution) provides atomic-level detail of ligand binding within the 1099 ų fatty acid binding cavity, with the carboxyl group coordinated by R126 and Y128 . This structural resource supports computational docking, molecular dynamics simulations, and structure-guided mutagenesis studies. Medicinal chemistry teams designing next-generation FABP4 inhibitors can use this structure as a validated starting point for scaffold hopping and fragment-based design, with the added advantage that HTS01037's moderate affinity (Ki = 0.67 μM) provides substantial room for potency optimization in lead development programs .

Application

Selection Property

Validation Focus

Multi-FABP pathway studies

Moderate-selectivity pan-FABP profile

Concentration-dependent isoform engagement evaluation

Macrophage polarization / PPARγ crosstalk research

PPARγ-null antagonist character

Target gene suppression in primary human macrophages

Pancreatic cancer model studies

Published in vivo multi-model response context

Tumor volume and metastasis endpoint monitoring

Structure-based FABP4 ligand design

High-resolution co-crystal structure (PDB: 3HK1)

Ligand binding mode and cavity geometry review